Cas no 234443-22-2 (5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid)

• Product Name: 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid
• CAS No: 234443-22-2
• MF: C₅H₅BrF₄O₂
• MW: 252.98961520195
• CID: 245398
• PubChem ID: 2736377
• Update Time: 2025-10-29

5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-bromo-4,4,5,5-tetrafluoro-
• 5-Bromo-4,4,5,5-tetrafluoropentanoic acid
• 4-bromo-3,3,4,4-tetrafluoropentanoic acid
• AC1MC5GC
• AG-E-68356
• CTK4F1482
• KB-83991
• SBB051073
• FT-0683460
• 5-Bromo-4,4,5,5-tetrafluoropentanoic acid,97% min.
• NS00018862
• AKOS005173380
• DTXSID90371317
• 5-bromo-4,4,5,5-tetrafluoropentanoic acid, AldrichCPR
• 234443-22-2
• SCHEMBL3698957
• AS-33336
• MFCD00153717
• Pentanoic acid, 5-bromo-4,4,5,5-tetrafluoro-
• DTXCID60322351
• SY378951
• 5-Bromo-4,4,5,5-tetrafluoropentanoicacid
• 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid

• MDL： MFCD00153717
• Inchi： 1S/C5H5BrF4O2/c6-5(9,10)4(7,8)2-1-3(11)12/h1-2H2,(H,11,12)
• InChI Key： OIIFPRVLJLLMOZ-UHFFFAOYSA-N
• SMILES： BrC(C(CCC(=O)O)(F)F)(F)F

Computed Properties

• Exact Mass: 251.94085
• Monoisotopic Mass: 251.94090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.797
• Boiling Point: 213.6°C at 760 mmHg
• Flash Point: 83°C
• Refractive Index: 1.412
• PSA: 37.3

5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid

5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid (CAS No. 234443-22-2): A Comprehensive Overview

5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid (CAS No. 234443-22-2) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid, is a valuable building block in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes both bromine and fluorine substituents, makes it a highly reactive intermediate for various chemical transformations.

The growing interest in fluorinated compounds like 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid can be attributed to their exceptional stability, bioavailability, and ability to modulate the physicochemical properties of molecules. Researchers and industries are increasingly exploring the potential of such compounds to address challenges in drug discovery, material science, and environmental sustainability. For instance, the incorporation of fluorine atoms into organic molecules often enhances their metabolic stability and lipophilicity, making them ideal candidates for pharmaceutical applications.

One of the most frequently asked questions about 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid is its role in medicinal chemistry. This compound serves as a key intermediate in the synthesis of bioactive molecules, including potential therapeutics for neurological disorders and metabolic diseases. Its ability to act as a versatile synthon allows chemists to introduce both bromine and fluorine functionalities into target molecules, thereby fine-tuning their biological activity. Recent studies have highlighted its utility in the development of fluorinated drugs, which are known for their improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid is also employed in the production of specialty chemicals and advanced materials. For example, it is used in the synthesis of liquid crystals, which are essential components of display technologies such as LCD screens. The compound's unique electronic properties, derived from its fluorine and bromine substituents, make it particularly useful in the design of high-performance materials with tailored optical and electrical characteristics.

The market for fluorinated compounds like 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid is expected to grow significantly in the coming years, driven by increasing demand from the pharmaceutical, electronics, and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the development of efficient and scalable routes to produce this compound, ensuring its availability for research and industrial applications. Furthermore, advancements in synthetic methodologies, such as continuous flow chemistry and catalytic fluorination, are expected to enhance the cost-effectiveness and sustainability of its production.

From an environmental perspective, the use of 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid aligns with the broader trend toward green chemistry. Researchers are exploring ways to minimize waste and reduce the environmental impact of chemical synthesis by optimizing reaction conditions and employing eco-friendly catalysts. This compound's potential for recyclability and its role in the development of biodegradable materials further underscore its relevance in sustainable chemistry initiatives.

In conclusion, 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid (CAS No. 234443-22-2) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and specialty chemicals. Its unique combination of bromine and fluorine substituents offers unparalleled opportunities for innovation in synthetic chemistry. As the demand for fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical research and industrial applications. Whether you are a researcher, a manufacturer, or a student of chemistry, understanding the properties and potential of 5-Bromo-4,4,5,5-Tetrafluoropentanoic Acid is essential for staying at the forefront of scientific and technological advancements.